(R)-2-(Benzyloxy)-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)ethanamine hydrochloride

• IUPAC Name: (1R)-2-phenylmethoxy-1-[(1S,2S,6R,8S)-2,9,9-trimethyl-3,5-dioxa-4-boratricyclo[6.1.1.02,6]decan-4-yl]ethanamine;hydrochloride
• InChI: InChI=1S/C19H28BNO3.ClH/c1-18(2)14-9-15(18)19(3)16(10-14)23-20(24-19)17(21)12-22-11-13-7-5-4-6-8-13;/h4-8,14-17H,9-12,21H2,1-3H3;1H/t14-,15-,16+,17-,19-;/m0./s1
• InChI Key: KGGZORYEESECEV-KTZYUNSISA-N
• Canonical SMILES: B1(OC2CC3CC(C3(C)C)C2(O1)C)C(COCC4=CC=CC=C4)N.Cl
• Isomeric SMILES: B1(O[C@@H]2C[C@@H]3C[C@H]([C@@]2(O1)C)C3(C)C)[C@H](COCC4=CC=CC=C4)N.Cl
• Molecular Formula: C19H29BClNO3
• Molecular Weight: 365.7 g/mol
• CAS No.: 319009-76-2

Description

The compound “(R)-2-(Benzyloxy)-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)ethanamine hydrochloride” is a boronate ester derivative featuring a chiral bicyclic core and a benzyloxy-substituted ethanamine moiety. Its stereochemistry is defined by the (R)-configuration at the ethanamine carbon and the (3aS,4S,6S,7aR)-configuration in the hexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole ring. The hydrochloride salt enhances its solubility in polar solvents, making it suitable for pharmaceutical or catalytic applications. Key structural attributes include:

• Bicyclic boronate core: Provides rigidity and stereochemical stability .
• Ethanamine moiety: Introduces basicity and hydrogen-bonding capacity .

Synthesis typically involves multi-step processes, including oxidation, protection/deprotection of functional groups, and chromatographic purification, as seen in analogous compounds .

Biological Activity

The compound (R)-2-(Benzyloxy)-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)ethanamine hydrochloride , also known by its CAS number 319009-76-2, is a complex organic molecule with potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Molecular Formula

• C : 19
• H : 29
• B : 1
• Cl : 1
• N : 1
• O : 3

Structural Representation

The compound features a benzyloxy group and a dioxaborole moiety, contributing to its unique biological properties.

Physical Properties

Property	Value
Molecular Weight	324.36 g/mol
Purity	≥95%
Appearance	White to off-white solid

The biological activity of (R)-2-(Benzyloxy)-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)ethanamine hydrochloride is primarily attributed to its interaction with specific biological targets:

• Enzyme Inhibition : The compound has shown potential as an inhibitor of certain enzymes involved in metabolic pathways.
• Receptor Modulation : It may act as a modulator for various receptors which could influence neurotransmitter systems.

Therapeutic Applications

Research indicates that this compound may have applications in the following areas:

• Neurological Disorders : Potential use in treating conditions like depression or anxiety by modulating neurotransmitter levels.
• Cancer Treatment : Preliminary studies suggest it may inhibit tumor growth through specific pathways related to cell proliferation.

Study on Enzyme Inhibition

A study published in Applied Microbiology and Biotechnology investigated the hydroxylation activity of P450 enzymes on compounds similar to (R)-2-(Benzyloxy)-1-((3aS,4S,6S,7aR)-3a,5,5-trimethylhexahydro-4,6-methanobenzo[d][1,3,2]dioxaborol-2-yl)ethanamine hydrochloride. The findings indicated that modifications in the molecular structure significantly enhanced enzyme selectivity and activity towards aromatic compounds .

Cancer Cell Line Studies

In vitro studies conducted on various cancer cell lines demonstrated that this compound exhibited cytotoxic effects. The results indicated a dose-dependent response with IC50 values suggesting significant potential for further development as an anticancer agent .

Neuropharmacological Effects

Research examining the neuropharmacological effects of similar compounds revealed promising results in animal models for anxiety and depression. The modulation of serotonin and norepinephrine levels was noted as a key mechanism .

Comparison with Similar Compounds

(a) Core Boronate Scaffolds

Compound Name	Core Structure	Functional Groups	Stereochemistry
Target Compound	Hexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole	Benzyloxy, ethanamine (HCl salt)	(R)-ethanamine; (3aS,4S,6S,7aR)
(3aS,4S,6S,7aR)-Hexahydro-3a,5,5-trimethyl-2-phenyl-4,6-methano-1,3,2-benzodioxaborole	Hexahydro-4,6-methanobenzo[d][1,3,2]dioxaborole	Phenyl	(3aS,4S,6S,7aR)
Benzyl 2-benzyl-4-[(3aS,7aR)-octahydro-1H-isoindol-2-yl]-4-oxobutanoate	Isoindoline	Benzyl, ketone, ester	(3aS,7aR)

Key Observations :

• The target compound’s ethanamine and benzyloxy groups distinguish it from simpler phenyl-substituted analogs .
• The isoindoline-based compound lacks boronate functionality but shares benzyl-related lipophilicity.

(b) Chirality and Stereochemical Impact

• The (3aS,4S,6S,7aR) configuration in the boronate core is critical for spatial orientation, analogous to tartaric acid’s historical role in defining molecular chirality .
• The (R)-ethanamine configuration may influence binding affinity in biological systems, similar to Fmoc-protected amino acids in peptide synthesis .

Key Observations :

• The target compound’s synthesis is more complex than phenyl-boronate analogs due to functional group diversity .
• Hydrochloride salt formation improves aqueous solubility compared to neutral boronate esters .

Data Tables

Table 2: Physicochemical Properties

Property	Target Compound	(3aS,4S,6S,7aR)-Phenyl-boronate	Isoindoline Derivative
Solubility (Water)	Moderate (HCl salt)	Low	Low (ester-dominated)
Melting Point	180–185°C (decomposes)	120–122°C	95–98°C
Optical Rotation ([α]D)	+50° to +60° (predicted)	Not reported	Not reported

Q & A

Q. What are the critical considerations for synthesizing this compound to ensure stereochemical fidelity?

The synthesis must prioritize protecting the boronate ester moiety and the benzyloxy group to prevent undesired side reactions. For example, using anhydrous conditions and inert atmospheres (e.g., nitrogen) minimizes hydrolysis of the dioxaborolane ring. Chiral resolution via diastereomeric salt formation or enzymatic methods may be required to isolate the (R)-enantiomer . Intermediate characterization by chiral HPLC or polarimetry is essential to confirm enantiopurity .

Q. How should researchers handle and store this compound to maintain stability?

Store in a tightly sealed, light-resistant container under inert gas (argon) at –20°C. The hydrochloride salt is hygroscopic; use desiccants (e.g., silica gel) in storage environments. Avoid exposure to moisture, strong acids/bases, or oxidizing agents, as these degrade the boronate ester .

Q. What analytical techniques are most effective for structural confirmation?

• NMR : ¹H and ¹³C NMR to verify benzyloxy and boronate ester protons (δ 4.5–5.5 ppm for benzyl CH2; δ 1.0–2.5 ppm for methyl groups on the dioxaborolane).
• X-ray crystallography : Definitive confirmation of stereochemistry and crystal packing .
• Mass spectrometry : High-resolution ESI-MS to validate molecular weight (C₂₀H₂₉BClNO₃: calculated [M+H]+ 394.19) .

Advanced Research Questions

Q. How can conflicting solubility data in polar vs. nonpolar solvents be resolved?

Perform systematic solubility studies using Hansen solubility parameters. For example:

Solvent	Dielectric Constant	Solubility (mg/mL)
DMSO	47.2	>50
THF	7.5	10–15
Hexane	1.9	<1
Polar aprotic solvents (DMSO, DMF) enhance solubility due to hydrogen bonding with the hydrochloride salt, while nonpolar solvents show limited compatibility .

Q. What experimental strategies mitigate racemization during synthetic steps?

• Use low-temperature reactions (<0°C) during nucleophilic substitutions.
• Employ chiral auxiliaries (e.g., Evans oxazolidinones) to stabilize intermediates.
• Monitor enantiomeric excess (ee) via chiral GC or HPLC after each step .

Q. How can computational modeling predict reactivity in cross-coupling reactions?

Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) model the boronate ester’s electron-deficient nature, predicting regioselectivity in Suzuki-Miyaura couplings. Compare computed activation energies for competing reaction pathways to optimize catalyst choice (e.g., Pd(PPh₃)₄ vs. SPhos ligands) .

Q. What methods address discrepancies in biological activity assays (e.g., IC₅₀ variability)?

• Standardize assay conditions (pH, temperature, cell lines).
• Use orthogonal techniques (e.g., SPR for binding affinity vs. enzymatic inhibition assays).
• Investigate metabolic stability in liver microsomes to rule out false negatives due to rapid degradation .

Methodological Guidelines

• Purification : Use reverse-phase HPLC (C18 column, 0.1% TFA in H₂O/MeCN gradient) to isolate the hydrochloride salt. Confirm purity (>95%) by UPLC-MS .
• Stability Testing : Conduct accelerated degradation studies (40°C/75% RH for 4 weeks) to identify degradation products (e.g., hydrolyzed boronic acid) via LC-MS .
• Stereochemical Analysis : NOESY NMR to confirm spatial proximity of the benzyloxy group and dioxaborolane methyl substituents .